Scandium tribromate

Specification

• CAS No.: 15162-94-4
• Molecular Formula: Br3O9Sc
• Molecular Weight: 428.66 g/mol
• IUPAC Name: scandium(3+);tribromate
• Standard InChI: InChI=1S/3BrHO3.Sc/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3
• Standard InChI Key: JBONRVQAHIJYHM-UHFFFAOYSA-K
• Canonical SMILES: [O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Sc+3]

Introduction

Molecular Composition and Identification

Scandium tribromate is formally identified by its CAS registry number (15162-94-4) and molecular weight of 428.66 g/mol. Its IUPAC name, scandium(3+) tribromate, reflects the trivalent scandium cation bonded to three bromate anions. The compound’s structural identity is further clarified through its SMILES notation ($\text{[O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Sc+3]}$) and InChIKey (JBONRVQAHIJYHM-UHFFFAOYSA-K), which encode its atomic connectivity and stereochemical details.

Table 1: Key Identifiers of Scandium Tribromate

Property	Value
Molecular Formula	$\text{Br}_3\text{O}_9\text{Sc}$
Molecular Weight	428.66 g/mol
CAS Number	15162-94-4
EC Number	239-217-2
DSSTox Substance ID	DTXSID70164825

Scandium tribromate’s structure is inferred from its SMILES notation, which suggests a central scandium ion surrounded by three bromate ligands. Each bromate anion adopts a trigonal pyramidal geometry, with a bromine atom bonded to three oxygen atoms. The coordination environment of scandium in this compound is likely octahedral, consistent with its preference for six-coordinate complexes such as $\text{[ScF}_6\text{]}^{3-}$ and $\text{[Sc(H}_2\text{O)}_6\text{]}^{3+}$.

Chemical Reactivity

• Hydrolysis: Scandium tribromate may hydrolyze in aqueous solutions, given scandium’s propensity to form hydrated ions. For instance, $\text{Sc}^{3+}$ undergoes hydrolysis to produce acidic solutions:

  $$\text{Sc}^{3+} + 3 \text{H}_2\text{O} \leftrightarrow \text{Sc(OH)}_3 + 3 \text{H}^+$$

  This behavior suggests that scandium tribromate could act as a Brønsted acid in water.

• Oxidizing Properties: Bromate ions ($\text{BrO}_3^-$) are strong oxidizing agents, capable of participating in redox reactions. In acidic conditions, scandium tribromate might facilitate oxidation processes, though specific reactions remain uncharacterized.

Comparative Analysis with Related Scandium Compounds

Scandium tribromate differs significantly from scandium bromide ($\text{ScBr}_3$) in both composition and reactivity. While $\text{ScBr}_3$ is hygroscopic and water-soluble, scandium tribromate’s solubility profile is undocumented but likely influenced by the polar bromate anions. The table below highlights key distinctions:

Table 2: Scandium Tribromate vs. Scandium Bromide

Property	Scandium Tribromate	Scandium Bromide
Anion Type	Bromate ($\text{BrO}_3^-$)	Bromide ($\text{Br}^-$)
Oxidation State of Br	+5	-1
Molecular Weight	428.66 g/mol	284.66 g/mol
Stability in Water	Likely oxidizes	Hygroscopic, dissolves readily